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Compound of Interest

Compound Name: Ro 19-1400

Cat. No.: B1679456 Get Quote

Technical Support Center: Ro 19-1400
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with Ro 19-
1400. The information is presented in a question-and-answer format to directly address

common issues, particularly those related to solubility.

Frequently Asked Questions (FAQs)
Q1: What is Ro 19-1400 and what is its primary mechanism of action?

Ro 19-1400 is known as a platelet-activating factor (PAF) antagonist. Its primary mechanism of

action is to block the signaling of the platelet-activating factor receptor (PAFR), a G-protein

coupled receptor (GPCR). By inhibiting this receptor, Ro 19-1400 can prevent the downstream

cellular responses typically triggered by PAF, such as platelet aggregation and inflammatory

processes.[1][2][3] Additionally, studies have shown that Ro 19-1400 can directly inhibit the

release of mediators dependent on immunoglobulin E (IgE), suggesting a broader anti-

inflammatory profile that may be independent of its PAF antagonist properties.[4]

Q2: In which solvents is Ro 19-1400 soluble?

Based on available data, Ro 19-1400 is soluble in dimethyl sulfoxide (DMSO). Some suppliers

indicate a solubility of up to 10 mM in DMSO. Information regarding its solubility in other

common laboratory solvents such as ethanol, methanol, phosphate-buffered saline (PBS), or

water is not readily available, with some safety data sheets explicitly stating "no data available".

[5] This suggests that the compound is likely poorly soluble in aqueous solutions.
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Troubleshooting Guide: Solubility Issues
Q3: I am having trouble dissolving Ro 19-1400. What should I do?

If you are experiencing difficulty dissolving Ro 19-1400, it is recommended to use fresh,

anhydrous DMSO. The presence of moisture in DMSO can significantly reduce the solubility of

many organic compounds. Gentle warming and vortexing or sonication can also aid in

dissolution.

Q4: My Ro 19-1400 precipitates when I dilute my DMSO stock solution into an aqueous buffer

for my experiment. How can I prevent this?

Precipitation upon dilution of a DMSO stock into an aqueous medium is a common issue for

poorly water-soluble compounds. Here are several strategies to mitigate this problem:

Lower the Final Concentration: The most straightforward approach is to use a more diluted

final concentration of Ro 19-1400 in your assay, ensuring it remains below its solubility limit

in the final aqueous buffer.

Increase the Percentage of DMSO: If your experimental system can tolerate it, increasing

the final percentage of DMSO in the aqueous solution can help maintain the solubility of Ro
19-1400. However, be mindful that high concentrations of DMSO can have off-target effects

on cells.

Use a Surfactant or Co-solvent: The inclusion of a small amount of a biocompatible

surfactant, such as Tween-20 or Pluronic F-68, in your final aqueous solution can help to

keep the compound in solution. Alternatively, a co-solvent like ethanol might be tolerated by

your experimental system and could improve solubility.

Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO

stock into the aqueous buffer. This can sometimes prevent the rapid precipitation that occurs

with a sudden change in solvent polarity.

Quantitative Solubility Data
Solvent Concentration Remarks

Dimethyl Sulfoxide (DMSO) 10 mM -
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Note: Data on solubility in other common laboratory solvents is currently unavailable.

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of Ro 19-1400 in DMSO

Materials:

Ro 19-1400 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

Pre-weighing: Before opening, bring the vial of Ro 19-1400 to room temperature to prevent

condensation of moisture.

Weighing: Accurately weigh the desired amount of Ro 19-1400 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution (assuming a

molecular weight of approximately 450 g/mol , which would need to be confirmed from the

product's certificate of analysis), you would weigh out 0.45 mg of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

Ro 19-1400 powder.

Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, gentle

warming in a water bath (not exceeding 37°C) or brief sonication can be applied until the

solution is clear.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C or -80°C as recommended by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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